Cas no 3286-46-2 (sulbutiamine)

• Product Name: sulbutiamine
• CAS No: 3286-46-2
• MF: C₃₂H₄₆N₈O₆S₂
• MW: 702.887644290924
• MDL: MFCD01726427
• CID: 44001
• PubChem ID: 253661026
• Update Time: 2025-11-02

sulbutiamine Chemical and Physical Properties

Names and Identifiers

• sulbutiamine
• diisobutyrate(ester)
• o,o’-diisobutyrylthiaminedisulfide
• o-isobutyroylthiaminedisulfide
• [4-[(4-amino-2-methylpyrimidin-5-yl)methylformylamino]-3-[2-[(4-amino-2-methylpyrimidin-5-yl)methylformylamino]-5-(2-methylpropanoyloxy)pent-2-en-3-yl]disulfanylpent-3-enyl] 2-methylpropanoate
• arcalion
• BISIBUTIAMINE
• Bisibuthiamine
• [4-[(4-Amino-2-methylpyrimidin-5-yl)methylformylamino]-3-[2-[(4-amino-2-methylpyrimidin-5-yl)methylformylamino]-5-(2-methylpropanoyloxy)pent-2-en-3-yl]disulfanylpent-3-enyl] 2
• O-Isobutyroylthiamine Disulfide
• Tox21_112460_1
• BCP05328
• DTXCID3026641
• Youvitan
• SCHEMBL25578
• Tox21_112460
• CHEMBL2105813
• [(Z)-4-[(4-amino-2-methyl-pyrimidin-5-yl)methyl-formyl-amino]-3-[[(Z)-2-[(4-amino-2-methyl-pyrimidin-5-yl)methyl-formyl-amino]-1-[2-(2-methylpropanoyloxy)ethyl]prop-1-enyl]disulfanyl]pent-3-enyl] 2-methylpropanoate
• NCGC00167456-02
• BCP9000417
• HMS3886G15
• Propanoic acid, 2-methyl-,dithiobis[3-[1-[[(4-amino-2-methyl-5-pyrimidinyl)methyl]formylamino]ethylidene]-3,1-propanediyl] ester
• Disulfanediylbis(4-(N-((4-amino-2-methylpyrimidin-5-yl)methyl)formamido)pent-3-ene-3,1-diyl) bis(2-methylpropanoate)
• [(Z)-4-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-3-[[(Z)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-(2-methylpropanoyloxy)pent-2-en-3-yl]disulfanyl]pent-3-enyl] 2-methylpropanoate
• AKOS015965079
• Q-201756
• NCGC00167456-01
• 3286-46-2
• CKHJPWQVLKHBIH-ZDSKVHJSSA-N
• isobutyryl thiamine disulfide
• D01319
• HY-B2229
• Youvitan (TN)
• s5203
• CS-7920
• CCG-270389
• MFCD01726427
• [(Z)-4-[(4-Amino-2-methylpyrimidin-5-yl)methyl-formylamino]-3-[[(E)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-(2-methylpropanoyloxy)pent-2-en-3-yl]disulfanyl]pent-3-enyl] 2-methylpropanoate
• CAS-3286-46-2
• GLXC-04498
• DTXSID5046641

• MDL： MFCD01726427
• Inchi： InChI=1S/C32H48N8O6S2/c1-19(2)31(43,44)11-9-27(21(5)39(17-41)15-25-13-35-23(7)37-29(25)33)47-48-28(10-12-32(45,46)20(3)4)22(6)40(18-42)16-26-14-36-24(8)38-30(26)34/h13-14,17-20H,9-12,15-16H2,1-8H3,(H,43,44)(H,45,46)(H2,33,35,37)(H2,34,36,38)
• InChI Key： WATYXWCZHMWFNE-UHFFFAOYSA-N
• SMILES： C/C(N(C=O)CC1=CN=C(C)N=C1N)=C(CCOC(C(C)C)=O)/SS/C(CCOC(C(C)C)=O)=C(C)\N(C=O)CC2=CN=C(C)N=C2N

Computed Properties

• Exact Mass: 702.29800
• Monoisotopic Mass: 702.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 48
• Rotatable Bond Count: 19
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 247A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.1323 (rough estimate)
• Melting Point: 149-156°C
• Boiling Point: 892.5°C at 760 mmHg
• Flash Point: 493.5°C
• Refractive Index: 1.7400 (estimate)
• PSA: 247.42000
• LogP: 7.12200
• Merck: 9297

sulbutiamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• RTECS：LQ2721000
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on sulbutiamine

Unlocking the Potential of Sulbutiamine (CAS No. 3286-46-2): A Comprehensive Guide

Sulbutiamine, a synthetic derivative of thiamine (vitamin B1), has garnered significant attention in recent years for its potential cognitive and energy-enhancing properties. With the CAS number 3286-46-2, this compound is often referred to as a nootropic or smart drug, making it a popular topic among biohackers, students, and professionals seeking mental performance optimization. As interest in brain health supplements continues to rise, understanding the science behind sulbutiamine benefits becomes increasingly important.

The molecular structure of sulbutiamine consists of two thiamine molecules joined by a disulfide bridge, which enhances its lipophilicity and ability to cross the blood-brain barrier. This unique characteristic distinguishes it from regular thiamine supplements and contributes to its potential neurological effects. Researchers have investigated its mechanism of action, particularly its influence on cholinergic neurotransmission and glutamatergic pathways, which are crucial for memory and learning processes.

Current studies suggest that sulbutiamine dosage typically ranges between 200-600 mg per day, often divided into two administrations. Users report various effects including improved mental clarity, enhanced focus and concentration, and reduced mental fatigue. These reported benefits align with growing consumer interest in natural cognitive enhancers and anti-fatigue solutions, especially in high-pressure work environments and academic settings.

The potential sulbutiamine uses extend beyond cognitive enhancement. Some research indicates it may support mood regulation by modulating dopaminergic activity in specific brain regions. This has led to investigations into its possible role in managing mild depressive symptoms, although more clinical trials are needed to substantiate these findings. The compound's ability to potentially increase energy metabolism in brain cells also makes it relevant to discussions about neuroprotective strategies.

When considering sulbutiamine side effects, available data suggests it is generally well-tolerated at recommended doses. Some users report mild headaches or digestive discomfort, particularly when first starting supplementation. These effects typically diminish with continued use or dose adjustment. The safety profile of sulbutiamine compares favorably to many other cognitive enhancers, contributing to its growing popularity in the nootropic community.

The market for sulbutiamine supplements has expanded significantly, with various formulations now available. Consumers can find it as a standalone product or combined with other nootropic ingredients in brain booster stacks. Quality considerations include purity standards, manufacturing processes, and third-party testing for contaminants. As with any supplement, sourcing from reputable suppliers is crucial to ensure product safety and efficacy.

Emerging research continues to explore new potential applications for sulbutiamine. Some preliminary studies suggest it might influence circadian rhythms and sleep quality, areas of growing interest in the biohacking community. Other investigations examine its possible role in supporting neurotransmitter balance during periods of chronic stress or mental exertion. These research directions reflect contemporary concerns about mental resilience and long-term brain health.

For individuals considering sulbutiamine supplementation, it's advisable to consult with healthcare professionals, especially for those with pre-existing conditions or taking medications. While generally recognized as safe, personalized guidance can help optimize potential benefits while minimizing risks. The compound's interaction with other nootropic substances or prescription drugs remains an area requiring further study.

The future of sulbutiamine research appears promising, with ongoing investigations into its mechanisms and potential applications. As scientific understanding grows, so does interest from both the supplement industry and academic research communities. This dual attention ensures that sulbutiamine will likely remain a significant topic in discussions about cognitive enhancement and brain health optimization for years to come.